Cas no 2580201-28-9 (2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid)

• Product Name: 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid
• CAS No: 2580201-28-9
• MF: C₁₅H₁₇F₂NO₄
• MW: 313.296591520309
• CID: 5662399
• PubChem ID: 165893473
• Update Time: 2025-06-13

2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(benzyloxy)carbonyl]piperidin-3-yl}-2,2-difluoroacetic acid
• EN300-27727343
• 2580201-28-9
• 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid

• Inchi： 1S/C15H17F2NO4/c16-15(17,13(19)20)12-7-4-8-18(9-12)14(21)22-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,19,20)
• InChI Key： KMIGUEQJBQPYFK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1CN(C(=O)OCC2C=CC=CC=2)CCC1)F

Computed Properties

• Exact Mass: 313.11256435g/mol
• Monoisotopic Mass: 313.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid

2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid (CAS No. 2580201-28-9): A Comprehensive Overview

2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid (CAS No. 2580201-28-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid is composed of a piperidine ring substituted with a benzyloxycarbonyl group and a difluoroacetic acid moiety. The presence of the difluoroacetic acid group imparts significant chemical stability and enhances the compound's ability to interact with biological targets. The benzyloxycarbonyl group, on the other hand, contributes to the overall hydrophobicity and solubility properties of the molecule, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid in modulating specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. The selective inhibition of these kinases by 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid suggests its potential as a lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid has also been investigated for its effects on G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous physiological processes. Studies have demonstrated that this compound can modulate the activity of specific GPCRs, potentially offering new avenues for treating conditions such as cardiovascular diseases and neurological disorders.

The pharmacokinetic properties of 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid have been extensively studied to assess its suitability for drug development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have shown that 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid extend beyond its direct biological activities. Ongoing research is exploring its use as a tool compound in drug discovery and development processes. For example, it can serve as a template for structure-based drug design (SBDD), where its unique structural features can be leveraged to optimize binding affinity and selectivity towards specific targets. Additionally, the compound's ability to modulate multiple biological pathways makes it an attractive candidate for combination therapies, where it can be used alongside other drugs to enhance treatment efficacy.

In conclusion, 2-{1-(benzyloxy)carbonylpiperidin-3-yl}-2,2-difluoroacetic acid (CAS No. 2580201-28-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural properties and favorable pharmacological profile make it an ideal candidate for further investigation and development as a potential therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.